5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline

• IUPAC Name: (E)-1-[4-[4-nitro-3-(2-phenylethylamino)phenyl]piperazin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C27H28N4O3/c32-27(14-11-22-7-3-1-4-8-22)30-19-17-29(18-20-30)24-12-13-26(31(33)34)25(21-24)28-16-15-23-9-5-2-6-10-23/h1-14,21,28H,15-20H2/b14-11+
• InChI Key: GLNSEYMXCFHHJE-SDNWHVSQSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=C(C=C2)[N+](=O)[O-])NCCC3=CC=CC=C3)C(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1C2=CC(=C(C=C2)[N+](=O)[O-])NCCC3=CC=CC=C3)C(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C27H28N4O3
• Molecular Weight: 456.5 g/mol

Description

5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline, also known as CNPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline is not fully understood. However, it has been suggested that 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline may act by inhibiting the activity of specific enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response. 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline may also act by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has been found to have anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has been shown to be non-toxic to normal cells and tissues.

Advantages and Limitations for Lab Experiments

5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has several advantages for lab experiments. It is easy to synthesize and purify, and it has been well-characterized. 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline also has low toxicity and is stable under a wide range of conditions. However, 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has some limitations for lab experiments. It is not water-soluble, which can make it difficult to use in some assays. In addition, 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has limited solubility in some organic solvents, which can also be a limitation.

Future Directions

There are several future directions for research on 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline. One area of research is the development of new analogs of 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline with improved properties, such as increased solubility in water and other solvents. Another area of research is the investigation of the mechanism of action of 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline, which could lead to the development of new drugs for the treatment of inflammatory diseases and cancer. Finally, 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline could be further studied for its potential use as a fluorescent probe for imaging live cells.

Scientific Research Applications

5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has been studied extensively for its potential applications in various fields. It has been found to have anti-inflammatory, analgesic, and antitumor properties. 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has also been studied for its potential use as a fluorescent probe for imaging live cells. In addition, 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has been used as a precursor for the synthesis of other compounds with potential applications in drug discovery.